3-Bromo-1-(4-fluoro-2-methylphenyl)piperidin-2-one
Overview
Description
“3-Bromo-1-(4-fluoro-2-methylphenyl)piperidin-2-one” is a chemical compound with the CAS Number: 1315366-31-4 . It has a molecular weight of 286.14 . The IUPAC name for this compound is 3-bromo-1-(4-fluoro-2-methylphenyl)-2-piperidinone .
Molecular Structure Analysis
The InChI code for “3-Bromo-1-(4-fluoro-2-methylphenyl)piperidin-2-one” is 1S/C12H13BrFNO/c1-8-7-9(14)4-5-11(8)15-6-2-3-10(13)12(15)16/h4-5,7,10H,2-3,6H2,1H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 286.14 . Other physical and chemical properties such as boiling point, melting point, and solubility are not available in the current data .Scientific Research Applications
Application 1: Agrochemicals
- Results : Over 20 new TFMP-containing agrochemicals have been introduced, significantly enhancing crop protection .
Application 2: Pharmaceuticals
- Results : Several TFMP derivatives have been approved for market use, with many more in clinical trials .
Application 3: Veterinary Products
Application 4: Organic Synthesis
- Results : The synthesis methods have yielded several compounds with promising biological activities .
Application 5: Material Science
- Results : The incorporation of fluorinated compounds has led to the development of materials with improved performance .
Application 6: Analytical Chemistry
- Results : The use of such standards has improved the accuracy and reliability of analytical methods .
Application 7: Antidepressant Drug Development
- Results : The synthesis of these motifs has led to the creation of new molecules that are currently being tested for their antidepressant effects .
Application 8: Development of Dual- or Multi-Target Antidepressants
properties
IUPAC Name |
3-bromo-1-(4-fluoro-2-methylphenyl)piperidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrFNO/c1-8-7-9(14)4-5-11(8)15-6-2-3-10(13)12(15)16/h4-5,7,10H,2-3,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEADJMIIBHAJPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)N2CCCC(C2=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1-(4-fluoro-2-methylphenyl)piperidin-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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